N-[3-(azepane-1-sulfonyl)-4-methylphenyl]-6-chloropyrazine-2-carboxamide

• IUPAC Name: N-[3-(azepan-1-ylsulfonyl)-4-methylphenyl]-6-chloropyrazine-2-carboxamide
• InChI: InChI=1S/C18H21ClN4O3S/c1-13-6-7-14(21-18(24)15-11-20-12-17(19)22-15)10-16(13)27(25,26)23-8-4-2-3-5-9-23/h6-7,10-12H,2-5,8-9H2,1H3,(H,21,24)
• InChI Key: IHYPCMVVTSGRAD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CN=CC(=N2)Cl)S(=O)(=O)N3CCCCCC3
• Molecular Formula: C18H21ClN4O3S
• Molecular Weight: 408.9 g/mol

Description

“N-[3-(azepane-1-sulfonyl)-4-methylphenyl]-6-chloropyrazine-2-carboxamide” is a chemical compound with the molecular formula C15H21ClN2O3S and a molecular weight of 344.86. It is used for research purposes.

Molecular Structure Analysis

The molecular structure of this compound includes an azepane ring, which is a seven-membered ring with one nitrogen atom, attached to a sulfonyl group. This is further connected to a methyl-substituted phenyl ring. The phenyl ring is attached to a chloropyrazine ring via a carboxamide linkage.

Physical And Chemical Properties Analysis

This compound is a powder that is stored at room temperature. It has a predicted melting point of 223.62°C and a predicted boiling point of 523.60°C. The compound has a predicted density of approximately 1.3 g/cm3 and a predicted refractive index of 1.58.

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause harm if swallowed, inhaled, or if it comes into contact with skin. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.